HDAC1/2 Selectivity vs. Pan-HDAC Inhibitors
In a direct head-to-head comparison study, M122 exhibited significantly enhanced antiproliferative activity against a panel of six human cancer cell lines (including HeLa, MCF-7, and SMMC7721) compared to the reference HDAC inhibitors CS055 (Chidamide) and MS275 (Entinostat) [1].
| Evidence Dimension | Antiproliferative activity (IC50) |
|---|---|
| Target Compound Data | 0.54 - 2.49 μM |
| Comparator Or Baseline | CS055: 2.28 - >26 μM; MS275: 0.47 - 6.74 μM |
| Quantified Difference | M122 is up to 48-fold more potent than CS055 and exhibits a narrower, lower potency range compared to MS275. |
| Conditions | MTT assay against 6 human cancer cell lines (e.g., HeLa, MCF-7, SMMC7721) after 72 h treatment. |
Why This Matters
This data demonstrates M122's superior and more consistent cytotoxic potency against a broad range of cancer cell types, making it a preferred tool for investigating HDAC1/2 inhibition in diverse cancer models compared to these specific reference compounds.
- [1] Xie R, et al. Design, synthesis and biological evaluation of novel 2-aminobenzamides containing dithiocarbamate moiety as histone deacetylase inhibitors and potent antitumor agents. Eur J Med Chem. 2018;143:320-333. PMID: 29202397. View Source
